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Edeine at a Glance

Property Description

Classification Pentapeptide antibiotic; a Nonribosomal Peptide (NRP) [1] [2].

Primary Source Information not specified in search results.

Biosynthesis
Mechanism

Nonribosomal Peptide Synthetases (NRPSs); specific machinery for Edeine
not detailed [3] [4].

Primary Mechanism
of Action

Inhibits bacterial translation initiation [1] [2].

Molecular Target Binds the E-site of the 30S ribosomal subunit [1].

Key Effect Prevents stable binding of the initiator tRNA (fMet-tRNAfMet) and start codon

recognition, blocking formation of the 30S initiation complex (30S-IC) [1].

Structural Insights Cryo-EM structures (2.0-2.9 Å) show Edeine binds within the mRNA path,

perturbing the transition to a functional initiation complex [1].
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The following diagram illustrates the general mechanism of bacterial translation initiation and the specific

step where Edeine acts, based on the structural findings [1].
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Edeine halts translation by binding the 30S E-site during initiation.
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The Challenge of Finding Specific Biosynthesis Data

The search results confirm that Edeine is synthesized by NRPSs but lack details on the Edeine D variant or

its specific gene cluster [4] [2]. The provided information on general NRPS structure and engineering

principles is based on other systems [3] [5] [6] and is not specific to Edeine.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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